Cas no 2138180-30-8 (5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)-)

5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)-, is a specialized brominated isothiazole derivative featuring a cyclopentylmethylamine substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its unique structural framework, which combines a reactive bromine atom with a heterocyclic core and an amine functionality. The presence of the bromo group allows for further functionalization via cross-coupling reactions, while the cyclopentylmethyl moiety may influence steric and electronic properties. Its potential applications include serving as an intermediate in the development of bioactive molecules or ligands for catalytic systems. The compound's stability and reactivity profile make it a valuable building block for targeted synthesis.

5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- structure

2138180-30-8 structure

Product Name:5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)-

CAS No:2138180-30-8

MF:C₁₀H₁₅BrN₂S

MW:275.208500146866

CID:5279968

Update Time:2025-10-30

5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- Chemical and Physical Properties

Names and Identifiers

- 5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)-
- Inchi： 1S/C10H15BrN2S/c11-9-6-13-14-10(9)7-12-5-8-3-1-2-4-8/h6,8,12H,1-5,7H2
- InChI Key： NTGGXYSZSVOVJC-UHFFFAOYSA-N
- SMILES： S1C(CNCC2CCCC2)=C(Br)C=N1

5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-694603-0.05g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	0.05g	$1068.0	2023-03-10
Enamine	EN300-694603-0.1g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	0.1g	$1119.0	2023-03-10
Enamine	EN300-694603-0.25g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	0.25g	$1170.0	2023-03-10
Enamine	EN300-694603-0.5g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	0.5g	$1221.0	2023-03-10
Enamine	EN300-694603-1.0g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	1g	$0.0	2023-06-07
Enamine	EN300-694603-2.5g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	2.5g	$2492.0	2023-03-10
Enamine	EN300-694603-5.0g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	5.0g	$3687.0	2023-03-10
Enamine	EN300-694603-10.0g	[(4-bromo-1,2-thiazol-5-yl)methyl](cyclopentylmethyl)amine	2138180-30-8	10.0g	$5467.0	2023-03-10

5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- Related Literature

1. Exclusive self-aligned β-phase PVDF films with abnormal piezoelectric coefficient prepared via phase inversion†

N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
3. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
5. Distribution characteristics of nitrogen and the related microbial community in the surface sediments of the Songhua River†

Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731

Additional information on 5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)-

Research Brief on 5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- (CAS: 2138180-30-8): Recent Advances and Applications

The compound 5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- (CAS: 2138180-30-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isothiazole core and bromo-substituted cyclopentylmethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of targeting specific disease pathways.

One of the key areas of investigation has been the role of this compound as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is implicated in diseases such as cancer and neurodegenerative disorders. Researchers have demonstrated that 5-Isothiazolemethanamine derivatives, including 4-bromo-N-(cyclopentylmethyl)-, can selectively inhibit certain PPIs, offering a novel approach to drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in disrupting the interaction between p53 and MDM2, a well-known target in oncology.

In addition to its role in PPIs, recent advancements have explored the compound's potential as a scaffold for the development of kinase inhibitors. Kinases are pivotal in signal transduction and are often dysregulated in cancers. Preliminary in vitro assays have shown that derivatives of 5-Isothiazolemethanamine exhibit inhibitory activity against specific kinases, such as JAK2 and BRAF, which are associated with hematologic malignancies and melanoma, respectively. These findings suggest a broader applicability of this compound class in targeted cancer therapies.

The synthesis of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For example, a 2024 study in Organic Process Research & Development reported a catalytic method using palladium nanoparticles, which significantly reduced the use of hazardous reagents and minimized waste generation. These advancements are critical for scaling up production while adhering to environmental and safety regulations.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of 5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- as a versatile tool in drug discovery. Future directions may include the exploration of its applications in infectious diseases and inflammation, as well as the development of prodrug formulations to enhance its pharmacokinetic profile.

In conclusion, the compound 5-Isothiazolemethanamine, 4-bromo-N-(cyclopentylmethyl)- (CAS: 2138180-30-8) represents a promising avenue for therapeutic innovation. Its unique chemical structure and demonstrated biological activities make it a valuable candidate for further research and development. Continued interdisciplinary efforts will be essential to unlock its full potential and translate these findings into clinically viable treatments.